Cas no 2680611-95-2 (Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2680611-95-2
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5621419
• PubChem ID: 165929344
• Update Time: 2025-10-22

Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680611-95-2
• tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate
• EN300-28309008
• Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C13H24N2O4/c1-10(16)14-8-13(18)6-5-7-15(9-13)11(17)19-12(2,3)4/h18H,5-9H2,1-4H3,(H,14,16)
• InChI Key： NRILYZRRZXOUTO-UHFFFAOYSA-N
• SMILES： OC1(CNC(C)=O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate

Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680611-95-2): A Comprehensive Overview

Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate, identified by its CAS number 2680611-95-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound’s structure consists of a piperidine ring substituted with a tert-butyl group at the 1-position, an acetamidomethyl group at the 3-position, and a hydroxyl group at the same position. This arrangement confers distinct chemical and pharmacological properties, making it a valuable scaffold for further derivatization and exploration.

In recent years, there has been growing interest in piperidine derivatives due to their versatility and biological activity. Piperidine scaffolds are commonly found in small-molecule drugs, owing to their ability to enhance binding affinity and metabolic stability. The presence of both hydroxyl and acetamidomethyl functional groups in Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate suggests potential for diverse interactions with biological targets, including enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The tert-butyl group provides steric hindrance, which can be exploited to optimize binding interactions, while the hydroxyl and acetamidomethyl groups offer opportunities for further functionalization through various chemical transformations. These features make it an attractive candidate for designing molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of piperidine derivatives in the development of treatments for various diseases. For instance, modifications of the piperidine core have been shown to enhance drug-like properties such as solubility, bioavailability, and target specificity. The specific arrangement of functional groups in Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate positions it as a promising candidate for further investigation in this context.

The compound’s potential applications extend to the field of medicinal chemistry, where it can serve as a precursor for synthesizing more complex molecules. The ability to modify both the hydroxyl and acetamidomethyl groups allows for the creation of a wide range of derivatives with tailored properties. This flexibility is crucial for optimizing drug candidates during the early stages of development.

In addition to its synthetic utility, Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate may also exhibit intrinsic biological activity. While specific biological assays have not been extensively reported for this compound, its structural features suggest potential interactions with targets relevant to neurological disorders, inflammation, and other therapeutic areas. Further research is warranted to explore these possibilities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic substitution reactions, protection-deprotection strategies, and functional group interconversions. Advanced synthetic techniques may be employed to improve efficiency and scalability.

The growing interest in piperidine derivatives has spurred innovation in synthetic methodologies. Recent advances in catalysis and flow chemistry have enabled more efficient production of complex piperidine-based molecules. These advancements could significantly impact the accessibility of compounds like Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate, facilitating their use in drug discovery programs.

In conclusion, Tert-butyl 3-(acetamidomethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680611-95-2) represents a fascinating compound with potential applications in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved pharmacological properties. As research in piperidine derivatives continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new medicines.